Cas no 1640259-27-3 (Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]-)
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]-
- MLS004556034
- KUC111109N
- SMR003351908
- N-(1,4-dioxo-3-(4-phenylpiperazin-1-yl)-1,4-dihydronaphthalen-2-yl)benzamide
- CHEMBL3185734
- N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]benzamide
- KSC-288-073-1_2012-03-18
- N-[1,4-dioxo-3-(4-phenylpiperazin-1-yl)naphthalen-2-yl]benzamide
- Benzamide,N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]-
- D92909
- AKOS037647426
- 1640259-27-3
- CHEBI:125336
- SCHEMBL16297161
- AS-73616
- Q27215687
- N-[1,4-dioxo-3-(4-phenylpiperazin-1-yl)-1,4-dihydronaphthalen-2-yl]benzamide
-
- MDL: MFCD31807278
- Inchi: 1S/C27H23N3O3/c31-25-21-13-7-8-14-22(21)26(32)24(23(25)28-27(33)19-9-3-1-4-10-19)30-17-15-29(16-18-30)20-11-5-2-6-12-20/h1-14H,15-18H2,(H,28,33)
- InChI Key: KPBWCZNRGRIOMM-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(C(=C1N1CCN(C2C=CC=CC=2)CC1)NC(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 437.17394160g/mol
- Monoisotopic Mass: 437.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.7
- XLogP3: 4.4
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM341983-100mg |
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- |
1640259-27-3 | 95%+ | 100mg |
$955 | 2022-09-02 | |
| eNovation Chemicals LLC | D754722-25mg |
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- |
1640259-27-3 | 95% | 25mg |
$260 | 2024-06-07 | |
| eNovation Chemicals LLC | D754722-50mg |
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- |
1640259-27-3 | 95% | 50mg |
$345 | 2024-06-07 | |
| eNovation Chemicals LLC | D754722-100mg |
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- |
1640259-27-3 | 95% | 100mg |
$535 | 2024-06-07 | |
| 1PlusChem | 1P001V1W-10mg |
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- |
1640259-27-3 | 95% | 10mg |
$153.00 | 2025-03-20 | |
| 1PlusChem | 1P001V1W-5mg |
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- |
1640259-27-3 | 95% | 5mg |
$97.00 | 2025-03-20 | |
| 1PlusChem | 1P001V1W-25mg |
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- |
1640259-27-3 | 95% | 25mg |
$287.00 | 2025-02-19 | |
| 1PlusChem | 1P001V1W-50mg |
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- |
1640259-27-3 | 95% | 50mg |
$382.00 | 2025-02-19 | |
| 1PlusChem | 1P001V1W-100mg |
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- |
1640259-27-3 | 95% | 100mg |
$629.00 | 2025-02-19 | |
| Aaron | AR001VA8-25mg |
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- |
1640259-27-3 | 95% | 25mg |
$260.00 | 2025-01-21 |
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]-
Introduction to Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- (CAS No. 1640259-27-3)
Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]-, is a sophisticated chemical compound with a molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its CAS number 1640259-27-3, represents a fusion of aromatic and heterocyclic chemistry, making it a subject of intense study for its potential applications in medicinal chemistry. The presence of multiple functional groups, including amide and piperazine moieties, contributes to its unique pharmacological profile and makes it a promising candidate for further exploration.
The structural framework of this benzamide derivative is characterized by a naphthalene core modified at the 3-position with a piperazine group. This modification introduces a significant level of complexity, which can be leveraged to modulate biological activity. The piperazine ring is particularly noteworthy as it is a common pharmacophore in many drugs known for their central nervous system (CNS) effects. The integration of this moiety into the benzamide structure suggests potential therapeutic applications in conditions that are responsive to CNS modulation.
In recent years, there has been growing interest in the development of novel compounds that can interact with central nervous system receptors in novel ways. The combination of the benzamide and piperazine functionalities in this compound provides a unique scaffold that may exhibit properties distinct from those of traditional CNS-active agents. This has prompted researchers to investigate its potential as an intermediate in the synthesis of more complex molecules or as a lead compound for further derivatization.
The pharmacological activity of Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- is an area of active research. Preliminary studies have suggested that this compound may possess properties relevant to the treatment of neurological disorders. The amide group is known to be involved in various biological interactions, and its placement in this molecule could influence its binding affinity to specific targets. Additionally, the phenyl ring attached to the piperazine moiety adds another layer of complexity that could contribute to its pharmacological effects.
One of the key aspects of studying this compound is its potential as a tool for understanding the mechanisms underlying various neurological conditions. By investigating how it interacts with different receptors and enzymes, researchers can gain insights into the pathways that are affected in these disorders. This knowledge could pave the way for the development of more targeted therapies that address the root causes of these conditions rather than merely alleviating symptoms.
The synthesis of Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 1-piperazinylbenzene and 2-naphthol derivatives. These intermediates are then coupled through amide bond formation to yield the final product. The use of advanced synthetic techniques has enabled researchers to access this compound efficiently and in sufficient quantities for further study.
The analytical characterization of this compound is crucial for understanding its purity and structural integrity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its identity and assess its quality. These analytical methods provide detailed information about the molecular structure and help ensure that the compound meets the standards required for preclinical and clinical studies.
Given its promising pharmacological profile, Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- represents an exciting area for future research. Ongoing studies are exploring its interactions with various biological targets and evaluating its potential as a therapeutic agent. The integration of computational modeling and experimental validation is expected to accelerate the discovery process and facilitate the development of novel derivatives with enhanced efficacy and safety profiles.
The impact of this research extends beyond academic curiosity; it holds significant implications for drug discovery and development pipelines. By providing new insights into molecular interactions and therapeutic mechanisms, compounds like Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]- contribute to the broader goal of improving patient outcomes through innovative treatments. As research continues to evolve, it is anticipated that this class of compounds will play an increasingly important role in addressing unmet medical needs.
1640259-27-3 (Benzamide, N-[1,4-dihydro-1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)